Isothiocyanates
Isothiocyanates are a class of organic compounds characterized by the presence of an isothiocyanate group (–NCS) attached to various functional groups or molecular structures. They exhibit a broad range of biological activities due to their unique chemical properties, making them significant in both research and industrial applications.
Structurally, these molecules consist of a nitrogen atom double-bonded to a carbon atom, which is further bonded to a sulfur atom and a substituent group such as an alkyl, aryl, or heteroaryl moiety. The presence of the -NCS group endows isothiocyanates with reactivity similar to that of thiols but with additional functional characteristics.
Biologically, isothiocyanates are known for their potent antioxidant and anti-inflammatory properties. They have been studied for their potential in cancer prevention and treatment due to their ability to induce apoptosis in certain types of cancer cells while minimizing damage to normal cells. Additionally, they play a crucial role in the activation of detoxifying enzymes, contributing to their use as dietary supplements.
In industrial applications, isothiocyanates are used in various sectors including pharmaceuticals, agriculture (as fungicides and herbicides), and materials science (for their unique reactivity). Their versatility makes them valuable tools in both research laboratories and manufacturing settings.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Butane,2-isothiocyanato-1-methoxy- | 85099-02-1 | C6H11NOS |
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octadecyl isothiocyanate | 2877-26-1 | C19H37NS |
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1-Isothiocyanatoheptane | 4426-83-9 | C8H15NS |
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Cyclopropyl isothiocyanate | 56601-42-4 | C4H5NS |
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2-isothiocyanato-2-methylpropane | 590-42-1 | C5H9NS |
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Ethyl 3-isothiocyanatopropionate | 17126-62-4 | C6H9NO2S |
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Decyl isothiocyanate | 24540-94-1 | C11H21NS |
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Cyclododecyl isothiocyanate | 59037-64-8 | C13H23NS |
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2-Bromoethyl isothiocyanate | 1483-41-6 | C3H4BrNS |
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6-Methyl-2-heptyl isothiocyanate | 194086-70-9 | C9H17NS |
Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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